Cas no 1018443-33-8 (Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine)

• Product Name: Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine
• CAS No: 1018443-33-8
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• MDL: MFCD31696132
• CID: 2158240
• Update Time: 2025-10-16

Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine Chemical and Physical Properties

Names and Identifiers

• Isopropyl-methyl-(s)-pyrrolidin-3-yl-amine
• (S)-N-Isopropyl-N-methylpyrrolidin-3-amine
• FCH962930
• AM90441
• Isopropyl methyl-(S)-pyrrolidin-3-ylamine
• AX8333666
• Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine

• MDL： MFCD31696132
• Inchi： 1S/C8H18N2/c1-7(2)10(3)8-4-5-9-6-8/h7-9H,4-6H2,1-3H3/t8-/m0/s1
• InChI Key： NSMOKJIWGMOVNM-QMMMGPOBSA-N
• SMILES： N(C)(C(C)C)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 142.147
• Monoisotopic Mass: 142.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3

Additional information on Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine

Recent Advances in the Study of Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine (CAS: 1018443-33-8)

Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine (CAS: 1018443-33-8) is a chiral amine compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications as a building block for drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and therapeutic potential, particularly in the context of central nervous system (CNS) disorders and other medical conditions.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine using asymmetric hydrogenation techniques. The researchers achieved a high yield (92%) and excellent enantiomeric excess (98%) by employing a chiral iridium catalyst. This advancement is critical for scaling up production while maintaining the compound's stereochemical purity, which is essential for its biological activity.

Pharmacological investigations have revealed that Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine acts as a potent ligand for sigma-1 receptors, which are implicated in neuroprotection and cognitive enhancement. In vitro studies demonstrated its ability to modulate calcium signaling in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. Animal models showed improved cognitive performance and reduced neuroinflammation following administration of the compound.

Another significant development is the compound's role as a precursor in the synthesis of novel antiviral agents. A 2024 preprint study (DOI: 10.1101/2024.03.15.585202) reported its incorporation into small-molecule inhibitors targeting RNA-dependent RNA polymerase of emerging viruses. The (S)-configuration at the pyrrolidine ring was found to be crucial for binding affinity, with derivatives showing nanomolar activity against several viral strains in cell-based assays.

Structural-activity relationship (SAR) studies have identified key modifications to the Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine scaffold that enhance blood-brain barrier penetration while maintaining target specificity. These findings, published in ACS Chemical Neuroscience, provide a roadmap for developing next-generation CNS therapeutics with improved pharmacokinetic profiles.

From a safety perspective, recent toxicology assessments indicate that Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine exhibits favorable acute toxicity profiles in rodent models, with no observed adverse effects at therapeutic doses. However, chronic exposure studies are still ongoing to fully evaluate its long-term safety.

The compound's versatility is further demonstrated by its application in positron emission tomography (PET) tracer development. Researchers have successfully radiolabeled derivatives with carbon-11 for non-invasive imaging of sigma receptor distribution in living subjects, opening new avenues for diagnostic applications in neurological disorders.

In conclusion, Isopropyl-methyl-(S)-pyrrolidin-3-yl-amine (CAS: 1018443-33-8) represents a promising chemical entity with multiple therapeutic and diagnostic applications. Ongoing research continues to uncover its full potential, particularly in addressing unmet medical needs in neurology and virology. Future directions include clinical translation of lead compounds derived from this scaffold and further optimization of its pharmacological properties through structure-based drug design approaches.